Cas no 1876873-65-2 ((3-Bromo-5-chlorophenyl)(thiomorpholino)methanone)

• Product Name: (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone
• CAS No: 1876873-65-2
• MF: C₁₁H₁₁BrClNOS
• MW: 320.633139848709
• CID: 5075323
• Update Time: 2025-05-19

(3-Bromo-5-chlorophenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone

• Inchi： 1S/C11H11BrClNOS/c12-9-5-8(6-10(13)7-9)11(15)14-1-3-16-4-2-14/h5-7H,1-4H2
• InChI Key： SBIHVNYCNQGROL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(N1CCSCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 3.1
• Topological Polar Surface Area: 45.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone

Introduction to (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone (CAS No. 1876873-65-2)

(3-Bromo-5-chlorophenyl)(thiomorpholino)methanone, identified by its CAS number 1876873-65-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organochlorine compound features a unique structural framework that has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the phenyl ring, combined with the thiomorpholine moiety, imparts distinct electronic and steric properties that make it a valuable scaffold for further chemical modifications.

The compound's structure is characterized by a carbonyl group linked to a phenyl ring that is substituted at the 3-position with a bromine atom and at the 5-position with a chlorine atom. This substitution pattern enhances its reactivity, making it a versatile intermediate in synthetic chemistry. The thiomorpholine nitrogen heterocycle introduces basicity and solubility characteristics, which are crucial for biological activity. Such structural features are often exploited in drug design to optimize pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone and its derivatives. The compound has been studied for its possible role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. Preliminary in vitro studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation.

The synthesis of (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromination and chlorination of the phenyl ring are critical steps that must be carefully optimized to achieve the desired substitution pattern. Additionally, the introduction of the thiomorpholine group necessitates expertise in heterocyclic chemistry. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

One of the most compelling aspects of (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone is its potential as a building block for more complex drug candidates. By leveraging its reactive sites, chemists can append various functional groups to tailor its biological activity. For instance, modifications at the carbonyl group or the nitrogen atoms of the thiomorpholine ring can lead to derivatives with enhanced binding affinity or selectivity for specific targets. This flexibility underscores the importance of this compound in medicinal chemistry research.

The pharmacological evaluation of (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone has revealed intriguing insights into its mechanism of action. Studies have indicated that it may interact with multiple molecular targets, including kinases and transcription factors, which are implicated in various disease states. The compound's ability to modulate these pathways suggests its potential utility in treating conditions such as cancer, autoimmune diseases, and neurological disorders. However, further research is needed to fully elucidate its therapeutic profile and safety profile.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone. Molecular modeling techniques have been used to predict how this compound might bind to biological targets at the atomic level. These simulations provide valuable insights into its binding mode and can guide the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising lead compounds more efficiently.

The future prospects for (3-Bromo-5-chlorophenyl)(thiomorpholino)methanone are promising, with ongoing studies aimed at expanding its chemical space and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians are essential to realize its full potential. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in shaping next-generation therapeutics.